Cas no 854919-87-2 (1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 854919-87-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD20184782
• CID: 4660617
• PubChem ID: 59845710
• Update Time: 2024-03-01

1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-4,4-dimethylcyclohexan-1-ol
• 1-(Aminomethyl)-4,4-dimethylcyclohexanol
• 1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol

• MDL： MFCD20184782
• Inchi： 1S/C9H19NO/c1-8(2)3-5-9(11,7-10)6-4-8/h11H,3-7,10H2,1-2H3
• InChI Key： IGNIQYQEYLIVJD-UHFFFAOYSA-N
• SMILES： OC1(CN)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2